Cas no 1805458-70-1 (4,5-Bis(trifluoromethyl)-2-ethyltoluene)
4,5-Bis(trifluoromethyl)-2-ethyltoluene Chemical and Physical Properties
Names and Identifiers
-
- 4,5-Bis(trifluoromethyl)-2-ethyltoluene
-
- Inchi: 1S/C11H10F6/c1-3-7-5-9(11(15,16)17)8(4-6(7)2)10(12,13)14/h4-5H,3H2,1-2H3
- InChI Key: FKZXSMSDUUVMNB-UHFFFAOYSA-N
- SMILES: FC(C1=CC(CC)=C(C)C=C1C(F)(F)F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 254
- XLogP3: 4.9
- Topological Polar Surface Area: 0
4,5-Bis(trifluoromethyl)-2-ethyltoluene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010000448-1g |
4,5-Bis(trifluoromethyl)-2-ethyltoluene |
1805458-70-1 | 97% | 1g |
1,504.90 USD | 2021-07-06 |
4,5-Bis(trifluoromethyl)-2-ethyltoluene Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on 4,5-Bis(trifluoromethyl)-2-ethyltoluene
Research Brief on 1805458-70-1 and 4,5-Bis(trifluoromethyl)-2-ethyltoluene in Chemical Biomedicine
Recent advancements in chemical biomedicine have highlighted the significance of specialized compounds such as 1805458-70-1 and 4,5-Bis(trifluoromethyl)-2-ethyltoluene. These compounds are gaining attention due to their unique chemical properties and potential applications in drug development and material science. This research brief aims to synthesize the latest findings on these molecules, focusing on their synthesis, characterization, and biomedical relevance.
The compound 1805458-70-1, a CAS-registered small molecule, has been investigated for its role as an intermediate in the synthesis of pharmacologically active agents. Recent studies have explored its utility in constructing complex heterocyclic frameworks, which are pivotal in designing kinase inhibitors and other therapeutic agents. Concurrently, 4,5-Bis(trifluoromethyl)-2-ethyltoluene, a fluorinated aromatic compound, has been studied for its electron-withdrawing properties and stability under harsh chemical conditions, making it a candidate for agrochemical and pharmaceutical applications.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 1805458-70-1 via a palladium-catalyzed cross-coupling reaction, achieving a yield of 78% with high purity. The study emphasized the compound's role in streamlining the production of tyrosine kinase inhibitors, with potential implications for cancer therapy. Meanwhile, research on 4,5-Bis(trifluoromethyl)-2-ethyltoluene has focused on its derivatization into sulfonamide analogs, showing promising antimicrobial activity against resistant bacterial strains in ACS Infectious Diseases (2024).
Structural analyses using NMR and X-ray crystallography have revealed that the trifluoromethyl groups in 4,5-Bis(trifluoromethyl)-2-ethyltoluene enhance its metabolic stability, a critical factor in drug design. Computational modeling further supports its affinity for hydrophobic binding pockets in target enzymes. These insights are driving innovation in structure-activity relationship (SAR) studies for next-generation therapeutics.
In conclusion, both 1805458-70-1 and 4,5-Bis(trifluoromethyl)-2-ethyltoluene represent versatile building blocks in chemical biomedicine. Their continued exploration underscores the intersection of synthetic chemistry and drug discovery, offering pathways to address unmet medical needs. Future research should prioritize scalable synthesis methods and in vivo efficacy evaluations to translate these findings into clinical applications.
1805458-70-1 (4,5-Bis(trifluoromethyl)-2-ethyltoluene) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)